N-butyl-5-(1,1-dioxido-1,2-thiazinan-2-yl)-2-methoxybenzenesulfonamide

• IUPAC Name: N-butyl-5-(1,1-dioxothiazinan-2-yl)-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C15H24N2O5S2/c1-3-4-9-16-24(20,21)15-12-13(7-8-14(15)22-2)17-10-5-6-11-23(17,18)19/h7-8,12,16H,3-6,9-11H2,1-2H3
• InChI Key: YABPIXXLAYUVJD-UHFFFAOYSA-N
• Canonical SMILES: CCCCNS(=O)(=O)C1=C(C=CC(=C1)N2CCCCS2(=O)=O)OC
• Molecular Formula: C15H24N2O5S2
• Molecular Weight: 376.5 g/mol

Description

N-butyl-5-(1,1-dioxido-1,2-thiazinan-2-yl)-2-methoxybenzenesulfonamide, also known as BDBMT, is a chemical compound that has gained attention in scientific research due to its potential applications in medicinal chemistry.

Mechanism of Action

The mechanism of action of N-butyl-5-(1,1-dioxido-1,2-thiazinan-2-yl)-2-methoxybenzenesulfonamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways involved in various cellular processes. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, as well as the PI3K/Akt signaling pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to decrease the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), and to inhibit the growth and migration of cancer cells. This compound has also been found to have antioxidant and neuroprotective effects, as well as the ability to improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of N-butyl-5-(1,1-dioxido-1,2-thiazinan-2-yl)-2-methoxybenzenesulfonamide in lab experiments is its relatively low toxicity compared to other potential drug candidates. However, its solubility in water is limited, which can make it difficult to work with in certain experimental settings. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Future Directions

There are several potential future directions for research on N-butyl-5-(1,1-dioxido-1,2-thiazinan-2-yl)-2-methoxybenzenesulfonamide. One area of interest is its potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's. Another area of research could focus on the development of more effective synthesis methods for this compound, as well as the optimization of its pharmacological properties. Finally, more research is needed to fully understand the mechanism of action of this compound and its potential applications in other disease areas.

Synthesis Methods

N-butyl-5-(1,1-dioxido-1,2-thiazinan-2-yl)-2-methoxybenzenesulfonamide can be synthesized through a multistep process involving the reaction of 2-methoxybenzenesulfonyl chloride with butylamine, followed by the reaction of the resulting product with 1,1-dioxide-1,2-thiazinan-2-amine. The final product is obtained through purification and isolation steps.

Scientific Research Applications

N-butyl-5-(1,1-dioxido-1,2-thiazinan-2-yl)-2-methoxybenzenesulfonamide has shown potential as a drug candidate for the treatment of various diseases, including cancer, inflammation, and neurological disorders. It has been found to exhibit anti-inflammatory and anti-tumor properties, as well as the ability to inhibit the growth of cancer cells. This compound has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.